Cas no 25519-80-6 (4-benzoylpiperidine hydrochloride)

• Product Name: 4-benzoylpiperidine hydrochloride
• CAS No: 25519-80-6
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• MDL: MFCD00066982
• CID: 88598
• PubChem ID: 2724437
• Update Time: 2025-10-29

4-benzoylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenyl(piperidin-4-yl)methanone hydrochloride
• 4-Benzoylpiperidine hydrochloride
• 4-(benzoyl)piperidine hydrochloride
• 4-BENZOYL PIPERIDINE HCL
• 4-benzoylpiperidine hydrochloric acid salt
• 4-benzoylpiperidine hydrogen chloride
• 4-benzoylpiperidinium chloride
• PHENYL(4-PIPERIDINYL)METHANONE
• Phenyl(4-piperidinyl)methanone HCl
• PHENYL(4-PIPERIDYL)METHANONE HYDROCHLORIDE
• phenyl(4-piperidyl)methanoneHCl
• PHENYL-PIPERIDIN-4-YL-METHANONE HYDROCHLORIDE
• 4-Benzoylpiperidine HCL
• PS-7774
• AB02723
• SR-01000639738-1
• 4-Benzoylpiperidine, HCl
• 4-Benzoylpiperidinehydrochloride
• MFCD00066982
• F0001-0857
• phenyl(4-piperidinyl)methanone hydrochloride
• NXYKIFZJQXOUJS-UHFFFAOYSA-N
• DTXSID70369131
• CCG-50354
• FT-0641387
• phenyl(piperidin-4-yl)methanone HCl
• phenyl(piperidin-4-yl)methanone;hydrochloride
• 4-benzoyl piperidine hydrochloride
• Methanone, phenyl-4-piperidinyl-, hydrochloride
• A817892
• AKOS015912990
• SY009254
• CS-0112314
• EN300-30359
• J-016034
• phenyl (4-piperidyl)methanone hydrochloride
• FT-0662611
• 25519-80-6
• SCHEMBL227939
• 4-benzoylpiperidine hydrochloride, AldrichCPR
• DA-27023
• DB-055597
• 4-benzoylpiperidine hydrochloride

• MDL： MFCD00066982
• Inchi： 1S/C12H15NO.ClH/c14-12(10-4-2-1-3-5-10)11-6-8-13-9-7-11;/h1-5,11,13H,6-9H2;1H
• InChI Key： NXYKIFZJQXOUJS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 225.09200
• Monoisotopic Mass: 225.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 226-224 °C
• Boiling Point: 226-227℃(lit.)
• Flash Point: 125.3°C
• Stability/Shelf Life: Store in Freezer at -20°C
• PSA: 29.10000
• LogP: 2.99970
• Solubility: Not determined

4-benzoylpiperidine hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39-37
• Hazardous Material Identification：
• Storage Condition：Room temperature

Additional information on 4-benzoylpiperidine hydrochloride

4-Benzoylpiperidine Hydrochloride: A Comprehensive Overview

4-Benzoylpiperidine hydrochloride, also known as CAS No. 25519-80-6, is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a salt of 4-benzoylpiperidine, which is a derivative of piperidine—a six-membered saturated ring containing one nitrogen atom. The hydrochloride form is commonly used in pharmaceutical applications due to its stability and solubility properties.

The structure of 4-benzoylpiperidine hydrochloride consists of a piperidine ring with a benzoyl group attached at the fourth position. The benzoyl group, which is an aromatic ring with a ketone functional group, contributes to the compound's unique chemical properties. This structure makes it an interesting subject for both synthetic and analytical studies. Recent research has focused on its potential as a precursor for more complex molecules, particularly in drug design.

In terms of synthesis, 4-benzoylpiperidine hydrochloride can be prepared through various methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of piperidine with benzoyl chloride in the presence of a base, followed by acidification to yield the hydrochloride salt. This method has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

The pharmacological properties of 4-benzoylpiperidine hydrochloride have been explored in several recent studies. It has been found to exhibit moderate activity as an opioid receptor antagonist, suggesting its potential use in pain management therapies. Additionally, its ability to modulate neurotransmitter systems has led researchers to investigate its role in treating neurological disorders such as epilepsy and anxiety.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of 4-benzoylpiperidine hydrochloride. Molecular docking studies have revealed that the compound can bind effectively to specific receptor sites, providing insights into its mechanism of action. These findings have paved the way for further experimental validation and potential drug development.

In conclusion, 4-benzoylpiperidine hydrochloride, with its unique chemical structure and promising pharmacological profile, continues to be a focal point in scientific research. As new studies emerge, particularly in the areas of drug design and therapeutic applications, this compound is expected to play an increasingly important role in the development of novel pharmaceutical agents.